3-bromo-5-iodo-2,6-dimethoxypyridine
Overview
Description
3-bromo-5-iodo-2,6-dimethoxypyridine, often abbreviated as BIDMP, is a heterocyclic organic compound that belongs to the pyridine family. It is used as a reactant in the synthesis of chiral 4, 4’-Bipyridines .
Synthesis Analysis
3-bromo-5-iodo-2,6-dimethoxypyridine is prepared from 3-Bromo-5-iodopyridine . It is also used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist via regioselective Heck cross-coupling reaction .Molecular Structure Analysis
The molecular formula of 3-bromo-5-iodo-2,6-dimethoxypyridine is C7H7BrINO2. The InChI code is 1S/C7H7BrINO2/c1-11-6-4(8)3-5(9)7(10-6)12-2/h3H,1-2H3 .Chemical Reactions Analysis
3-bromo-5-iodo-2,6-dimethoxypyridine is used in various chemical reactions. For instance, it is used in the preparation of 5-bromopyridyl-2-magnesium chloride via reaction with isopropylmagnesium chloride solution .Physical And Chemical Properties Analysis
3-bromo-5-iodo-2,6-dimethoxypyridine is a solid substance . It has a molecular weight of 343.9. The storage temperature is 2-8°C .Scientific Research Applications
Synthesis of Complex Molecules
3-bromo-5-iodo-2,6-dimethoxypyridine is employed in the synthesis of complex organic compounds, demonstrating its utility in creating structurally diverse molecules. For instance, it is used as a starting material for the synthesis of bipyridyl compounds with potential applications in material science and catalysis. Chen Yu-yan (2004) detailed the preparation of 2,2′,6,6′-Tetramethoxy-4,4′-diphenylphosphinoyl-3,3′-bipyridyl from 2,6-dimethoxypyridine, highlighting the compound's role in forming phosphinoyl bipyridyl derivatives through a series of bromination, electrophilic substitution, and coupling reactions (Chen Yu-yan, 2004).
Halogen Bonding Studies
Research on halogen bonding in solid-state chemistry often involves halogenated pyridines, including 3-bromo-5-iodo-2,6-dimethoxypyridine. Studies by Shalisa M. Oburn et al. (2015) on iodo- and bromo-phenylethynylpyridines explore the formation of self-complementary dimers through halogen bonding. These findings contribute to the understanding of non-covalent interactions in crystal engineering and design (Oburn, Bowling, & Bosch, 2015).
Halogen Exchange Reactions
The reactivity of 3-bromo-5-iodo-2,6-dimethoxypyridine in halogen exchange reactions is of significant interest. Studies have demonstrated its application in synthesizing pyridine derivatives through selective halogenation, showcasing the strategic use of halogen exchange to introduce functional groups at specific positions on the pyridine ring. This approach is crucial for the synthesis of variously substituted pyridines with potential application in pharmaceuticals and agrochemicals (Schlosser & Cottet, 2002).
Ligand Synthesis for Catalysis
3-bromo-5-iodo-2,6-dimethoxypyridine is also pivotal in the synthesis of ligands used in catalysis. Research into the synthesis of bis-phospholyl pyridine ligands from dimethoxypyridine derivatives, for example, underlines the compound's utility in creating catalysts for cross-coupling reactions. Such ligands are essential in the development of palladium- and nickel-catalyzed processes, offering pathways to efficiently synthesize complex organic molecules (Melaimi, Thoumazet, Ricard, & Floch, 2004).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-iodo-2,6-dimethoxypyridine involves the bromination and iodination of 2,6-dimethoxypyridine.", "Starting Materials": [ "2,6-dimethoxypyridine", "Bromine", "Iodine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Bromination of 2,6-dimethoxypyridine", "2,6-dimethoxypyridine is dissolved in acetic acid and reacted with bromine in the presence of sodium acetate. The reaction mixture is stirred at room temperature for several hours until the desired product is obtained.", "Step 2: Iodination of 3-bromo-2,6-dimethoxypyridine", "3-bromo-2,6-dimethoxypyridine is dissolved in water and reacted with hydrogen peroxide and sodium hydroxide to form the corresponding iodinated product. The reaction mixture is stirred at room temperature for several hours until the desired product is obtained.", "Step 3: Purification of 3-bromo-5-iodo-2,6-dimethoxypyridine", "The crude product is purified by column chromatography using a suitable solvent system to obtain pure 3-bromo-5-iodo-2,6-dimethoxypyridine." ] } | |
CAS RN |
1826110-09-1 |
Molecular Formula |
C7H7BrINO2 |
Molecular Weight |
343.9 |
Purity |
95 |
Origin of Product |
United States |
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